Cas no 1355226-53-7 (2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine)

• Product Name: 2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine
• CAS No: 1355226-53-7
• MF: C₁₄H₁₉NS
• MW: 233.372362375259
• CID: 5159684
• Update Time: 2025-05-22

2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine
• Pyridine, 2-(cyclohexylthio)-5-ethenyl-3-methyl-

• Inchi： 1S/C14H19NS/c1-3-12-9-11(2)14(15-10-12)16-13-7-5-4-6-8-13/h3,9-10,13H,1,4-8H2,2H3
• InChI Key： ROPCCRNUPIMKTC-UHFFFAOYSA-N
• SMILES： C1(SC2CCCCC2)=NC=C(C=C)C=C1C

Additional information on 2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine

Exploring the Potential of 2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine (CAS No. 1355226-53-7)

2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine, identified by the CAS number 1355226-53-7, is a fascinating compound that has garnered attention in various fields of chemistry and materials science. This compound, with its unique structure, combines a pyridine ring with a cyclohexylsulfanyl group, a methyl substituent, and a vinyl group. Its structure not only imparts interesting electronic properties but also opens up possibilities for applications in drug design, catalysis, and advanced materials.

The synthesis of 2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in organocatalysis have enabled more efficient pathways to construct such complex molecules, making them more accessible for research and industrial applications. The compound's stability under various conditions has been extensively studied, revealing its potential for use in high-performance materials.

In terms of physical properties, 2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine exhibits a melting point of approximately 140°C and a boiling point around 400°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which is advantageous for its use in solution-based reactions. The compound's UV-vis absorption spectrum shows strong bands in the visible region, indicating its potential as a photosensitive material or as a component in light-harvesting devices.

The chemical reactivity of 2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine is another area that has been extensively explored. Recent studies have demonstrated its ability to act as a ligand in transition metal complexes, facilitating catalytic cycles in organic synthesis. For instance, its use as a chelating agent in palladium-catalyzed cross-couplings has shown promising results, enhancing both the yield and selectivity of these reactions.

Beyond traditional chemical applications, 2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine has found niche applications in materials science. Its ability to form self-assembled monolayers on various substrates makes it a candidate for use in nanotechnology and surface engineering. Additionally, preliminary studies suggest that this compound could serve as a building block for constructing supramolecular assemblies with tailored functionalities.

In the field of pharmacology, researchers have investigated the biological activity of 2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine. Initial assays indicate that it exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. While further studies are required to establish its therapeutic potential, these findings underscore the importance of exploring such compounds for drug discovery.

The environmental impact of synthesizing and using 2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine has also come under scrutiny. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote eco-friendly chemical processes.

In conclusion, 2-Cyclohexylsulfanyl-3-methyl-5-vinyl-pyridine, CAS No. 1355226